Cas no 97006-48-9 (3-(5-chlorothiophen-2-yl)-2-cyanoprop-2-enamide)

• Product Name: 3-(5-chlorothiophen-2-yl)-2-cyanoprop-2-enamide
• CAS No: 97006-48-9
• MF: C₈H₅ClN₂OS
• MW: 212.656099081039
• CID: 4363979
• PubChem ID: 1225213
• Update Time: 2025-10-05

3-(5-chlorothiophen-2-yl)-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 3-(5-chloro-2-thienyl)-2-cyano-, (E)-
• 3-(5-chloro-2-thienyl)-2-cyanoacrylamide
• 3-(5-chlorothiophen-2-yl)-2-cyanoprop-2-enamide
• EN300-3050355
• (E)-3-(5-CHLORO-2-THIENYL)-2-CYANO-2-PROPENAMIDE
• AK-968/40449221
• CHEMBL1927501
• STK315661
• Z228593800
• (E)-3-(5-chlorothiophen-2-yl)-2-cyanoprop-2-enamide
• (2E)-3-(5-chlorothiophen-2-yl)-2-cyanoprop-2-enamide
• AKOS001338023
• 97006-48-9

• Inchi： 1S/C8H5ClN2OS/c9-7-2-1-6(13-7)3-5(4-10)8(11)12/h1-3H,(H2,11,12)/b5-3+
• InChI Key： OCIZIEBEFPKXLJ-HWKANZROSA-N
• SMILES： C(/C#N)(\C(N)=O)=C/C1=CC=C(Cl)S1

Computed Properties

• Exact Mass: 211.9811117Da
• Monoisotopic Mass: 211.9811117Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.1Ų